Cas no 53936-95-1 ((2-methylquinolin-3-yl)methanol)

• Product Name: (2-methylquinolin-3-yl)methanol
• CAS No: 53936-95-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 939359
• PubChem ID: 296140
• Update Time: 2025-11-07

(2-methylquinolin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-Quinolinemethanol
• (2-methylquinolin-3-yl)methanol
• (2-Methyl-3-quinolinyl)methanol
• (2-methyl-quinolin-3-yl)-methanol
• 2-methyl-3-(hydroxymethyl)quinoline
• 2-methyl-3-hydroxymethylquinoline
• 3-(hydroxymethyl)-2-methylquinoline
• 3-hydroxymethyl-2-methylquinoline
• 3-Hydroxymethylquinaldine
• AC1L6PPN
• NSC165994
• SureCN3633495
• SCHEMBL3633495
• NSC-165994
• 53936-95-1
• DTXSID30304503
• (2-Methyl-3-quinolinyl)methanol #
• EN300-5103337
• Z1255417752
• DB-423549

• Inchi： 1S/C11H11NO/c1-8-10(7-13)6-9-4-2-3-5-11(9)12-8/h2-6,13H,7H2,1H3
• InChI Key： NJEKQDADEISXFB-UHFFFAOYSA-N
• SMILES： OCC1C=C2C=CC=CC2=NC=1C

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12
• LogP: 2.03550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (2-methylquinolin-3-yl)methanol

53936-95-1: (2-Methylquinolin-3-yl)methanol

The compound 53936-95-1, also known as (2-methylquinolin-3-yl)methanol, is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of quinoline derivatives, which have been extensively studied due to their unique electronic properties and versatile applications. The quinoline core of this molecule is a bicyclic structure consisting of a benzene ring fused with a pyridine ring, while the methyl group at the 2-position and the methanol group at the 3-position introduce additional functional groups that can influence its chemical reactivity and physical properties.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anti-cancer agents. The (2-methylquinolin-3-yl)methanol structure has shown promise in modulating key cellular pathways involved in tumor growth and metastasis. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a potential candidate for further preclinical studies. The methyl group at the 2-position plays a crucial role in enhancing the molecule's stability and bioavailability, while the methanol group at the 3-position contributes to its ability to interact with biological targets such as enzymes and receptors.

In addition to its biomedical applications, 53936-95-1 has also been explored for its potential in materials science. The quinoline framework is known for its ability to form self-assembled monolayers (SAMs) on various substrates, which can be used in the fabrication of advanced sensors and electronic devices. The introduction of the methyl and methanol groups in this compound further enhances its surface properties, making it suitable for applications in nanotechnology and surface chemistry.

From a synthetic perspective, the preparation of (2-methylquinolin-3-yl)methanol involves a multi-step process that typically begins with the synthesis of quinoline derivatives followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These improvements have made it more accessible for researchers working on diverse projects involving quinoline-based compounds.

The physical properties of 53936-95-1, including its melting point, solubility, and UV-vis absorption characteristics, have been thoroughly investigated using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and UV-vis spectroscopy. These studies have provided valuable insights into the molecular structure and behavior of this compound under different conditions. For instance, its UV-vis absorption spectrum reveals strong π→π* transitions due to the conjugated system in the quinoline ring, which is critical for applications in optoelectronics.

Looking ahead, the versatility of (2-methylquinolin-3-yl)methanol suggests that it will continue to be a subject of interest for researchers across multiple disciplines. Its unique combination of electronic properties, functional groups, and structural flexibility makes it an ideal candidate for exploring new frontiers in drug discovery, materials science, and chemical synthesis. As research progresses, we can expect even more innovative applications for this compound to emerge.